Cas no 478262-24-7 (4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide)

• Product Name: 4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide
• CAS No: 478262-24-7
• MF: C₂₆H₂₈ClF₃N₄O₂S
• MW: 553.03933429718
• CID: 5013754
• Update Time: 2023-08-25

4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide
• 4-tert-butyl-N-(4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}phenyl)benzene-1-sulfonamide
• 4-(TERT-BUTYL)-N-(4-(4-(3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL)PIPERAZINO)PHENYL)BENZENESULFONAMIDE
• 4-tert-butyl-N-(4-(4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)phenyl)benzenesulfonamide
• 4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide

• Inchi： 1S/C26H28ClF3N4O2S/c1-25(2,3)18-4-10-22(11-5-18)37(35,36)32-20-6-8-21(9-7-20)33-12-14-34(15-13-33)24-23(27)16-19(17-31-24)26(28,29)30/h4-11,16-17,32H,12-15H2,1-3H3
• InChI Key： XMKPELZNPNGXSM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C2C=CC(=CC=2)NS(C2C=CC(=CC=2)C(C)(C)C)(=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 839
• XLogP3: 6.6
• Topological Polar Surface Area: 73.9